Cas no 5256-79-1 (Octaphenylsilsequioxane)

Octaphenylsilsequioxane structure

Product Name:Octaphenylsilsequioxane

CAS No:5256-79-1

MF:C₄₈H₄₀O₁₂Si₈

MW:1033.508020401

MDL:MFCD00308870

CID:45639

PubChem ID:24874584

Update Time:2025-04-18

Octaphenylsilsequioxane Chemical and Physical Properties

Names and Identifiers

- Octaphenylsilsesquioxane
- Octaphenyloctasilsesquioxane
- PSS-Octaphenyl substituted
- Octaphenyl-POSS
- OCTAPHENYL-T8-SILSESQUIOXANE
- Phenyl-POSS
- Poly(Phenyl Silsesquioxane)
- 1,3,5,7,9,11,13,15-Octaphenylpentacyclo[9.5.1.13,9.15,15.17,13]octasiloxane
- 1,3,5,7,9,11,13,15-OCTAPHENYLPENTACYCLO-OCTASILOXANE
- Aminophenyl-POSS
- Hydrogen-POSS
- Nitrophenyl-POSS
- octaphenylpentacyclosilsesquioxane
- octaphenyl-silsesquioxane
- Perphenyloctasilsesquioxane
- phenyl8Si8O12
- M6A RNA Methylation Quantification Kit
- Pentacyclo[9.5.1.13,9.15,15.17,13]octasiloxane, octaphenyl-
- Phenylsilsesquioxane
- Octaphenyl-POSS®
- Octaphenylhexacyclooctasiloxane
- C48H40O12Si8
- KBXJHRABGYYAFC-UHFFFAOYSA-N
- Pentacyclo(9.5.1.13,9.15,15.17,13)octasiloxane, 1,3,5,7,9,11,13,15-octap
- Ctaphenyl-T8-Silsesquioxane
- Octaphenyl-POSS, 98%
- I10273
- Ctaphenylctasilsesquioxane, 95%
- Silsesquioxane, phenyl-, cubical octamer
- Ctaphenylsilsesquioxane
- Octaphenylsilsesquioxane POSS
- O0349
- DTXSID00893550
- AKOS015903488
- 1,3,5,7,9,11,13,15-octaphenylpentacyclo[9.5.1.1(3,9).1(5,15).1(7,13)]octasiloxane
- 1,3,5,7,9,11,13,15-Octaphenylpentacyclo[9.5.1.1^3,9^.1^5,15^.1^7,13^]octasiloxane
- SCHEMBL15400528
- Octaphenyl Silsesquioxane
- Ctaphenylctasilsesquioxane
- Pentacyclo[9.5.1.13,9.15,15.17,13]octasiloxane, 1,3,5,7,9,11,13,15-octaphenyl-
- MFCD00308870
- 1,3,5,7,9,11,13,15-Octaphenyl-2,4,6,8,10,12,14,16,17,18,19,20-dodecaoxa-1,3,5,7,9,11,13,15-octasilapentacyclo[9.5.1.13,9.15,15.17,13]icosane
- Pss-Ctaphenyl Substituted
- 1,3,5,7,9,11,13,15-octakis-phenyl-2,4,6,8,10,12,14,16,17,18,19,20-dodecaoxa-1,3,5,7,9,11,13,15-octasilapentacyclo[9.5.1.13,9.15,15.17,13]icosane
- DS-9697
- 1,3,5,7,9,11,13,15-octaphenyl-2,4,6,8,10,12,14,16,17,18,19,20-dodecaoxa-1,3,5,7,9,11,13,15-octasilapentacyclo[9.5.1.1(3,9).1(5,15).1(7,13)]icosane
- Pentacyclo(9.5.1.13,9.15,15.17,13)octasiloxane, 1,3,5,7,9,11,13,15-octaphenyl-
- 5256-79-1
- OCTAPHENYLPENTACYCLO[9.5.1.1(3),?.1?,(1)?.1?,(1)(3)]OCTASILOXANE
- Octaphenylsilsequioxane
- MDL： MFCD00308870
- Inchi： 1S/C48H40O12Si8/c1-9-25-41(26-10-1)61-49-62(42-27-11-2-12-28-42)52-65(45-33-17-5-18-34-45)54-63(50-61,43-29-13-3-14-30-43)56-67(47-37-21-7-22-38-47)57-64(51-61,44-31-15-4-16-32-44)55-66(53-62,46-35-19-6-20-36-46)59-68(58-65,60-67)48-39-23-8-24-40-48/h1-40H
- InChI Key： KBXJHRABGYYAFC-UHFFFAOYSA-N
- SMILES： [Si]12(C3C=CC=CC=3)O[Si]3(C4C=CC=CC=4)O[Si]4(C5C=CC=CC=5)O[Si]5(C6C=CC=CC=6)O[Si](C6C=CC=CC=6)(O[Si](C6C=CC=CC=6)(O[Si](C6C=CC=CC=6)(O5)O3)O1)O[Si](C1C=CC=CC=1)(O4)O2

Computed Properties

Exact Mass: 1032.07000
Monoisotopic Mass: 445.71718
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 12
Heavy Atom Count: 68
Rotatable Bond Count: 8
Complexity: 1270
Covalently-Bonded Unit Count: 3
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: -5
Tautomer Count: nothing
XLogP3: nothing
Topological Polar Surface Area: 111

Experimental Properties

Color/Form: Not determined
Density: 1.3500
Melting Point: 500°C(lit.)
Boiling Point: 41.5°Cat760mmHg
Flash Point: °C
PSA: 110.76000
LogP: 3.02240
Sensitiveness: Sensitive to humidity
Solubility: Not determined

Octaphenylsilsequioxane Security Information

Signal Word：warning
Hazard Statement： H302-H315-H319-H332-H335
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Safety Instruction： H303+H313+H333
TSCA：No
Storage Condition：Inert atmosphere,Room Temperature

Octaphenylsilsequioxane Pricemore >>

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